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Compound of Interest

Compound Name: 2-Fluorobenzoyl chloride

Cat. No.: B118832 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular properties,

synthesis, and applications of 2-Fluorobenzoyl chloride, a key intermediate in organic

synthesis and pharmaceutical research. Its utility in creating fluorinated compounds makes it a

valuable reagent in the development of agrochemicals and pharmaceuticals, where the fluorine

substituent can enhance biological activity and stability.[1][2]

Core Molecular and Physical Properties
The fundamental quantitative data for 2-Fluorobenzoyl chloride are summarized below. This

information is critical for reaction planning, safety protocols, and analytical characterization.
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Property Value Citations

Molecular Formula C₇H₄ClFO [1][3][4][5]

Molecular Weight 158.56 g/mol [1][3][5][6]

Appearance Colorless to light yellow liquid [1][7]

CAS Number 393-52-2 [1][4][6]

Melting Point 4-6 °C [1][4][6]

Boiling Point
189 °C (at 760 mmHg); 90-92

°C (at 15 mmHg)
[1][4][6][8]

Density 1.328 - 1.34 g/mL at 25 °C [1][6][7]

Refractive Index n20/D 1.536 - 1.54 [1][6]

Solubility

Soluble in organic solvents like

ether, acetone, and

chloroform. Decomposes in

water.

[2][3][8]

Experimental Protocols
Synthesis of 2-Fluorobenzoyl Chloride from 2-Fluorobenzoic Acid

A common and effective method for the preparation of 2-Fluorobenzoyl chloride is the

reaction of 2-fluorobenzoic acid with thionyl chloride.[3][9]

Materials:

2-fluorobenzoic acid (14.0 g, 0.1 mole)

Thionyl chloride (SOCl₂) (30 ml)

Benzene (70 ml)

Procedure:
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Combine 14.0 g (0.1 mole) of 2-fluorobenzoic acid and 70 ml of benzene in a reaction flask.

Add 30 ml of thionyl chloride to the mixture.

Reflux the resulting mixture for four hours.[9]

After the reflux period, allow the mixture to cool to room temperature.

Concentrate the mixture under vacuum to remove the solvent and excess thionyl chloride.[9]

The resulting liquid product is 2-fluorobenzoyl chloride.

Applications in Synthetic Chemistry
2-Fluorobenzoyl chloride is a versatile reagent used to introduce the 2-fluorobenzoyl group

into various molecules.[1] A notable application is in the synthesis of 2-fluorobenzoyl thiourea

derivatives, which are of interest in drug discovery due to the wide range of biological activities

exhibited by thiourea compounds.[10]

Workflow for the Synthesis of 2-Fluorobenzoyl Thiourea Derivatives

The synthesis involves a two-step process starting from 2-fluorobenzoyl chloride. First, it is

converted to an isothiocyanate intermediate, which then reacts with an aniline derivative to

yield the final thiourea product.[10]
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Caption: Synthetic pathway for 2-fluorobenzoyl thiourea derivatives.

This workflow highlights the reactivity of the acyl chloride group and its utility in forming new

carbon-nitrogen and carbon-sulfur bonds, which is a cornerstone of medicinal chemistry.[10]

The fluorine atom's high electronegativity can significantly influence the resulting molecule's

chemical properties, which is a key consideration in drug design.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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